Cas no 2228592-10-5 (tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate)

• Product Name: tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate
• CAS No: 2228592-10-5
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6107166
• PubChem ID: 165662997
• Update Time: 2025-06-10

tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate
• 2228592-10-5
• tert-butyl N-{2-[(2,3-dihydro-1-benzofuran-5-yl)methyl]-1-oxopropan-2-yl}-N-methylcarbamate
• EN300-1887549

• Inchi： 1S/C18H25NO4/c1-17(2,3)23-16(21)19(5)18(4,12-20)11-13-6-7-15-14(10-13)8-9-22-15/h6-7,10,12H,8-9,11H2,1-5H3
• InChI Key： NOXHVNJDTLKJNX-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CC(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate

tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate (CAS No. 2228592-10-5): A Comprehensive Overview

tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate (CAS No. 2228592-10-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising results in various preclinical studies, particularly in the areas of enzyme inhibition and neuroprotection.

The chemical structure of tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate is notable for its combination of a tert-butyl group, a benzofuran moiety, and a carbamate functional group. These structural elements contribute to its stability and reactivity, making it an attractive candidate for drug development. The tert-butyl group provides steric protection, while the benzofuran ring system imparts aromaticity and rigidity to the molecule. The carbamate functionality, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets.

Recent research has focused on the pharmacological properties of tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of chymotrypsin-like proteasome subunits, which are implicated in the pathogenesis of Alzheimer's disease. This inhibition could potentially slow down the progression of the disease by reducing the accumulation of toxic protein aggregates.

In addition to its enzyme inhibitory properties, tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate has also shown neuroprotective effects. Preclinical studies using animal models have indicated that this compound can protect neurons from oxidative stress and apoptosis. These findings suggest that it may have therapeutic potential in treating conditions such as Parkinson's disease and ischemic stroke, where oxidative stress plays a significant role.

The synthesis of tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate has been optimized to improve yield and purity. A multi-step synthetic route involving the formation of the benzofuran ring followed by functional group manipulations has been developed. This synthetic strategy allows for the efficient production of the compound on both laboratory and industrial scales. The use of green chemistry principles in the synthesis process further enhances its environmental sustainability.

The safety profile of tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, tert-butyl N-{2-(2,3-dihydro-1-benzofuran-5-y\-methyl\-1\-oxopropan\-2\-yl)\--N\-methylcarbamate (CAS No. 2228592\-10\-5) represents a promising compound with potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing treatments for various neurological disorders.